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Compound of Interest

Compound Name: 3,4-Diaminobenzenesulfonic acid

Cat. No.: B1346913 Get Quote

An In-depth Technical Guide to the Physical Properties of 3,4-Diaminobenzenesulfonic Acid

This guide provides a comprehensive overview of the core physical properties of 3,4-
Diaminobenzenesulfonic acid (CAS: 7474-78-4), tailored for researchers, scientists, and

professionals in drug development. It includes a detailed summary of its physicochemical data,

experimental protocols for property determination, and logical diagrams to illustrate key

processes and concepts.

Physicochemical Properties
3,4-Diaminobenzenesulfonic acid is an aromatic sulfonic acid containing two amino

functional groups. Its structure, featuring both acidic (sulfonic acid) and basic (amino) moieties,

results in a versatile zwitterionic character.[1][2] This compound typically appears as a white to

light yellow or brown crystalline solid.[3]

Data Summary
The quantitative physical properties of 3,4-Diaminobenzenesulfonic acid are summarized in

the table below for easy reference and comparison.
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Property Value Source(s)

IUPAC Name
3,4-diaminobenzenesulfonic

acid
[4]

CAS Number 7474-78-4 [5][6]

Molecular Formula C₆H₈N₂O₃S [5][6]

Molecular Weight 188.20 - 188.21 g/mol [4][5][6]

Appearance
White to light yellow or dark

brown solid
[3][7]

Melting Point

-12 °C (Note: This value is

frequently cited but may be

inaccurate for a crystalline

solid)

[7][8][9]

Boiling Point 178-179 °C at 3 mmHg [7][8]

Density 0.936 g/mL at 25 °C [7][9]

pKa (Predicted) -0.52 ± 0.50 [3][7]

Refractive Index n20/D 1.441 [7][9][10]

Solubility

Soluble in water, aqueous

base, hexane, toluene,

ethanol, and acetone.[2][3][7]

Experimental Protocols
This section details the methodologies for the synthesis and characterization of 3,4-
Diaminobenzenesulfonic acid, as well as standard procedures for determining its key

physical properties.

Synthesis and Characterization
A common method for synthesizing 3,4-Diaminobenzenesulfonic acid is through the

sulfonation of o-phenylenediamine.[11][12][13]
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Objective: To synthesize 3,4-Diaminobenzenesulfonic acid from 1,2-diaminobenzene (o-

phenylenediamine).

Materials:

1,2-diaminobenzene

95-97% Sulfuric acid (H₂SO₄)

Water/Ice

Continuous flow microreactor system

Filtration apparatus

NMR spectrometer (e.g., 400 MHz)

Deuterated DMSO (DMSO-d6) for NMR analysis

Procedure:

Preparation of Sulfonation Mixture: Dissolve 1.48 moles of 1,2-diaminobenzene in 8.16

moles of 95-97% sulfuric acid.[11]

Reaction: Pump the prepared mixture into a continuous flow microreactor. The reactor

consists of multiple modules maintained at a constant reaction temperature (e.g., 180 °C).

[11] The reaction time is controlled by the flow rate and reactor volume (e.g., 5-25 minutes).

[11]

Precipitation: Upon exiting the reactor, rapidly cool the reaction mixture with water. The

product, 3,4-Diaminobenzenesulfonic acid, precipitates out of the solution in an ice-water

bath.[11]

Isolation: Filter the precipitated solid from the reaction mixture.[11][12][13] The product can

be optionally washed with dilute sulfuric acid.[12][13]

Characterization (Purity and Identity): Dry the isolated white product. Prepare a sample for

Nuclear Magnetic Resonance (NMR) spectroscopy by dissolving it in DMSO-d6.[11] Acquire
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a ¹H-NMR spectrum. The absence of isomeric impurities and the characteristic peaks for 3,4-
Diaminobenzenesulfonic acid confirm the product's identity and purity.[11][12]

Melting Point Determination
The melting point is a crucial indicator of a compound's purity.

Objective: To determine the melting point range of a solid organic compound.

Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (sealed at one end)[5]

Thermometer

Sample of 3,4-Diaminobenzenesulfonic acid

Procedure:

Sample Preparation: Place a small amount of the finely powdered, dry compound into a

capillary tube.[7] Tap the tube gently on a hard surface to pack the sample into the sealed

end, aiming for a sample height of 1-2 mm.[5][7]

Apparatus Setup: Place the capillary tube into the heating block of the melting point

apparatus.

Heating: Begin heating the block. For an unknown compound, a rapid initial heating can be

used to find an approximate melting point. For an accurate measurement, heat slowly at a

rate of about 1-2 °C per minute as the temperature approaches the expected melting point.

[1]

Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature (T1) at which the first drop of liquid appears.[1][7] Continue heating and record

the temperature (T2) at which the entire sample has completely melted into a clear liquid.[1]

[7]
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Reporting: The melting point is reported as the range from T1 to T2. A pure compound will

have a sharp melting point range (typically 0.5-1.0 °C).

Solubility Determination
Solubility tests provide information about the polarity and functional groups present in a

molecule.

Objective: To determine the solubility of 3,4-Diaminobenzenesulfonic acid in various

solvents.

Materials:

Small test tubes

Sample of 3,4-Diaminobenzenesulfonic acid

Solvents: Water, 5% NaOH solution, 5% HCl solution, ethanol, acetone, hexane

Procedure:

Initial Test: Place approximately 25 mg of the compound into a small test tube.[6]

Solvent Addition: Add 0.75 mL of the chosen solvent (e.g., water) to the test tube in small

portions.[6]

Mixing: After each addition, shake the test tube vigorously for at least 60 seconds.[3][6]

Observation: Observe whether the solid dissolves completely. If it does, the compound is

classified as "soluble" in that solvent. If it remains undissolved, it is "insoluble."[3]

Acid-Base Testing: For water-insoluble compounds, solubility in 5% NaOH indicates an

acidic functional group, while solubility in 5% HCl indicates a basic functional group.[4][9]

Given its structure, 3,4-Diaminobenzenesulfonic acid is expected to be soluble in both

acidic and basic solutions.

Repeat: Repeat the procedure for each solvent to be tested.
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Visualizations
The following diagrams, created using the DOT language, illustrate key workflows and

relationships relevant to 3,4-Diaminobenzenesulfonic acid.
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Caption: Synthesis workflow for 3,4-Diaminobenzenesulfonic acid.
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Caption: Experimental workflow for melting point determination.
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Chemical Structure

Resulting Physical Properties
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Caption: Relationship between structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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